
Fmoc-Photo-Linker flow chemistry
photocleavage optimization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fmoc-Photo-Linker

CAS No.: 162827-98-7

Cat. No.: S1498719

Get Quote

Fmoc-Photo-Linker: An Overview

Fmoc-Photo-Linker (CAS 162827-98-7) is a specialized reagent used in solid-phase synthesis, primarily for

the production of C-terminal peptide amides [1] [2]. Its key advantage is the ability to be cleaved under

neutral conditions using UV light, providing orthogonality to standard acidic cleavage conditions and

protecting groups used in Fmoc-based peptide synthesis [1] [2].

The general workflow for its use, from immobilization to release, can be summarized as follows:
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Photocleavage in Flow Chemistry

The transition from batch to flow chemistry for photocleavage offers significant advantages for optimization

and scalability.

Key Advantages: Flow chemistry provides enhanced irradiation efficiency and more uniform reaction

conditions compared to batch systems [1] [3]. This often leads to improved reproducibility and faster
cleavage times [2].

General Workflow: The process involves pumping a suspension of the peptide-resin bound with the
Fmoc-Photo-Linker through a tube or reactor that is exposed to UV light [1]. The cleaved peptide is

then collected in the effluent. A high-level diagram of a potential flow setup is provided below.
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Operational Protocol and Optimization Guide

The following table summarizes the key parameters for photocleavage based on the available information.

Note that specific optimized values for variables like UV wavelength and irradiation time in a flow system

are not explicitly provided in the search results and would require experimental determination or

consultation with more specialized literature.

Parameter Details & General Guidance Specific Values from Search Results

Linker Identity Fmoc-Photo-Linker (for peptide amides)
[1]

CAS 162827-98-7; Formula:
C₂₈H₂₈N₂O₈ [1] [4]

UV Light
Source

Nitrogen UV laser [5] Not specified in the context of flow
cleavage protocols.

Wavelength Suitable for o-nitrobenzyl-based linkers [3] Not explicitly stated.

Reaction
Medium

Compatible with various solvents used in

solid-phase synthesis [1]

No specific solvent
recommendations found.

Irradiation
Time

Controlled by flow rate and reactor volume

[1]

Not specified.

Key
Advantage

Cleavage under neutral conditions [1] [2] Orthogonal to standard protecting

groups [1].
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Critical Considerations for Method Development

Since the search results lack granular optimization data, here are crucial factors you must experimentally

determine for your specific setup:

UV Wavelength and Source: You will need to identify the optimal wavelength for your specific Fmoc-
Photo-Linker. Furthermore, the choice between a laser source [5] and a more common medium-
pressure mercury lamp will significantly impact the reactor design and cost.

Solvent Compatibility: The solvent must not only swell the resin but also be transparent to the UV
wavelength used to avoid energy loss. It should also effectively dissolve the peptide product upon

cleavage.
Flow Reactor Design: The material of the flow reactor (e.g., glass, quartz) must be UV-transparent.

The geometry (e.g., coil length, diameter) and path length will directly influence the irradiation
efficiency and must be optimized to balance complete cleavage with reactor volume and pressure.

Resin Handling in Flow: A significant engineering challenge is preventing clogging and ensuring the
resin suspension flows uniformly. The search results do not detail how the spent resin is separated

from the product stream in a continuous flow process, which is a critical aspect of protocol design.

Acknowledged Information Gaps

The search results successfully confirm the application of Fmoc-Photo-Linker in flow chemistry

photocleavage [1] [2]. However, they lack the specific, quantitative data required for a definitive

optimization protocol. The following critical information is missing:

Quantified relationships between flow rate, UV intensity, and cleavage yield.
Specific recommendations for solvents, UV wavelength, and irradiation time.

Detailed diagrams or specifications for constructing a flow reactor tailored to this reaction.
Quantitative data on yield and purity comparisons between batch and flow methods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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